Cas no 2172591-85-2 (1-(1-cyclobutylethyl)-5-cyclopropyl-1H-1,2,3-triazol-4-ylmethanamine)

• Product Name: 1-(1-cyclobutylethyl)-5-cyclopropyl-1H-1,2,3-triazol-4-ylmethanamine
• CAS No: 2172591-85-2
• MF: C₁₂H₂₀N₄
• MW: 220.314002037048
• CID: 6499335
• PubChem ID: 165599280
• Update Time: 2025-07-17

1-(1-cyclobutylethyl)-5-cyclopropyl-1H-1,2,3-triazol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(1-cyclobutylethyl)-5-cyclopropyl-1H-1,2,3-triazol-4-ylmethanamine
• EN300-1595782
• [1-(1-cyclobutylethyl)-5-cyclopropyl-1H-1,2,3-triazol-4-yl]methanamine
• 2172591-85-2

• Inchi： 1S/C12H20N4/c1-8(9-3-2-4-9)16-12(10-5-6-10)11(7-13)14-15-16/h8-10H,2-7,13H2,1H3
• InChI Key： LEVWWHWVKLGICW-UHFFFAOYSA-N
• SMILES： N1(C(=C(CN)N=N1)C1CC1)C(C)C1CCC1

Computed Properties

• Exact Mass: 220.16879665g/mol
• Monoisotopic Mass: 220.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 56.7Ų

Additional information on 1-(1-cyclobutylethyl)-5-cyclopropyl-1H-1,2,3-triazol-4-ylmethanamine

Research Brief on 1-(1-cyclobutylethyl)-5-cyclopropyl-1H-1,2,3-triazol-4-ylmethanamine (CAS: 2172591-85-2)

This research brief provides an in-depth analysis of the latest advancements in the study of 1-(1-cyclobutylethyl)-5-cyclopropyl-1H-1,2,3-triazol-4-ylmethanamine (CAS: 2172591-85-2), a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics targeting various diseases, including neurological disorders and infectious diseases.

The compound's unique structural features, such as the cyclobutyl and cyclopropyl moieties, contribute to its distinct pharmacological properties. Researchers have focused on optimizing its synthesis to improve yield and purity, which are critical for scaling up production for preclinical and clinical studies. Advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity.

Recent findings suggest that 1-(1-cyclobutylethyl)-5-cyclopropyl-1H-1,2,3-triazol-4-ylmethanamine exhibits promising activity in modulating specific biological pathways. For instance, in vitro studies have demonstrated its efficacy in inhibiting certain enzymes involved in inflammatory responses, making it a potential candidate for anti-inflammatory drug development. Additionally, its ability to cross the blood-brain barrier has sparked interest in its application for treating central nervous system (CNS) disorders.

Further research is underway to explore the compound's pharmacokinetics and toxicology profiles. Preliminary data indicate favorable absorption and distribution properties, but comprehensive studies are needed to assess its safety and efficacy in vivo. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the translation of these findings into therapeutic applications.

In conclusion, 1-(1-cyclobutylethyl)-5-cyclopropyl-1H-1,2,3-triazol-4-ylmethanamine represents a promising avenue for drug discovery. Its multifaceted biological activities and synthetic versatility underscore its potential to address unmet medical needs. Future studies should focus on elucidating its mechanism of action and optimizing its therapeutic index to pave the way for clinical trials.